BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Safety & Handling Architecture: 4-
Formyl-N-methylpicolinamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-formyl-N-methylpicolinamide
Cat. No.: B8468996
Get Quote

Executive Technical Summary

Substance Name: 4-Formyl-N-methylpicolinamide Systematic Name:

-methyl-4-formylpyridine-2-carboxamide CAS Number: Provisional/Research Grade
(Analogous to 284462-37-9 series intermediates) Molecular Formula:

Molecular Weight: 164.16 g/mol

Operational Context: 4-Formyl-N-methylpicolinamide is a critical electrophilic intermediate
primarily utilized in the synthesis of tyrosine kinase inhibitors (e.g., Sorafenib analogs). It
serves as the "warhead" for reductive amination reactions, linking the picolinamide scaffold to
aniline derivatives. Due to the electron-withdrawing nature of the pyridine ring, the C4-aldehyde
is highly reactive and prone to rapid autoxidation to the corresponding carboxylic acid if
mishandled.

This guide provides a derived safety architecture based on Structure-Activity Relationships
(SAR) and functional group analysis, as a commercial SDS is often unavailable for this specific
research intermediate.
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Hazard Identification & Toxicological Read-Across

Rationale: As a research intermediate, specific toxicological data is sparse. The safety profile is
constructed via "Read-Across" methodology using 4-Pyridinecarboxaldehyde and N-
methylpicolinamide as proxies.

Derived GHS Classificati

Mechanism of

Hazard Class Category Hazard Statement .
Action
Aldehyde moiety
) o H317: May cause an forms Schiff bases
Skin Sensitization 1B 0 _ _ _ _
allergic skin reaction. with skin proteins

(haptenization).

H315/H319: Causes Pyridine nitrogen
Skin/Eye Irritation 2/12A skin/serious eye basicity + Aldehyde

irritation. reactivity.

) Based on general
o H302: Harmful if o )
Acute Toxicity (Oral) 4 pyridine metabolic
swallowed. o
toxicity.

Inhalation of
- H335: May cause i
Specific Target Organ 3 ) o dust/aerosol triggers
respiratory irritation.[1] o
mucosal irritation.

The "Aldehyde Paradox" in Handling

The C4-formyl group is destabilized by the electron-deficient pyridine ring. This increases its
electrophilicity compared to benzaldehyde, making it:

e More reactive in reductive aminations (desirable).
» More susceptible to aerobic oxidation (undesirable).

e More potent as a contact sensitizer (safety risk).
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Stability, Reactivity & Degradation Pathways

Expertise Note: Understanding the degradation pathway is crucial for assay reproducibility. An
"impure" batch is often just an "oxidized" batch.

Degradation Logic

The compound degrades primarily via autoxidation to 4-carboxy-N-methylpicolinamide. This
impurity is acidic and can poison base-catalyzed reactions or alter the pH of biological assays.

Synthesis o . Autoxidation . .
4-(Hydroxymethyl)- MnO2 Oxidation 4-Formyl-N-methylpicolinamide  EE(eZ RN IEineciio) 4-Carboxy-N-methylpicolinamide
N-methylpicolinamide (Active Reagent) (Inactive Acidic Impurity)

Click to download full resolution via product page

Figure 1: Synthesis and oxidative degradation pathway. The target aldehyde is a transient state
between the alcohol precursor and the carboxylic acid degradation product.

Handling Controls & Personal Protection (PPE)

Trustworthiness: These protocols are self-validating. If the compound turns from off-white to
yellow/brown, the inert handling protocol has failed.

Engineering Controls

e Primary Containment: All weighing and transfer must occur in a Chemical Fume Hood or
Glove Box.

 Inert Atmosphere: Determine necessity based on storage duration.
o < 24 Hours: Sealed vial flushed with Argon.

o > 24 Hours: Store under Argon/Nitrogen atmosphere in a desiccator.

PPE Matrix
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Protection Type Specification Rationale

Double-gloving required.Inner: Aldehydes can permeate thin

Gloves Nitrile (4 mil) Outer: Nitrile or nitrile. Double layer prevents
Laminate (Barrier) skin sensitization.
N95 (minimum) or P100 if Prevents inhalation of

Respirator
P Y handling powder. sensitizing dusts.

Face shield required if
Eyes Chemical Splash Goggles. performing large-scale MnO2
oxidations (risk of splash).

Emergency Response & Spill Management

Directive: Do not use water immediately. The pyridine ring makes the compound partially water-
soluble, spreading the contamination.

Spill Decision Tree

Spill Detected

State of Matter?

N

Solid/Powder Solution (MeOH/DCM)
1. Cover with wet paper towel (prevent dust) 1. Absorb with Vermiculite
2. Scoop into bag 2. Do NOT use water (spreads)
3. Wipe with 10% Bisulfite 3. Neutralize residue

Click to download full resolution via product page
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Figure 2: Emergency response logic based on physical state. Bisulfite is highlighted for its
ability to form adducts with the aldehyde, neutralizing reactivity.

Decontamination Solution

To clean surfaces contaminated with 4-formyl-N-methylpicolinamide, prepare a Nucleophilic
Scavenger Solution:

o Composition: 10% Sodium Bisulfite (

) in water.

e Mechanism: The bisulfite ion attacks the aldehyde carbonyl, forming a water-soluble, non-
volatile sulfonate adduct that is easily wiped away.

Physico-Chemical Properties (Predicted)

Data synthesized from ChemDraw/ACD Labs predictions for CBH8N202.

Property Value (Approximate) Significance

) ) Darkening indicates
Appearance Off-white to pale yellow solid o o
oxidation/polymerization.

Sharp MP indicates high purity.
Melting Point 120°C - 125°C Broad MP = acid

contamination.

Poor solubility in water; do not

Solubility DMSO, Methanol, DCM S )
use water for initial dissolution.
Moderately lipophilic; cell-
LogP ~0.5-0.8 ypop
permeable.
o ) ) Reacts violently with strong
Reactivity High (Electrophile) o
oxidizers and strong bases.
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» Synthesis & Characterization: Bankston, D. et al. "A Scalable Synthesis of 4-(4-
Aminophenoxy)-N-methylpicolinamide.” Organic Process Research & Development, 2011.
(Contextual grounding on picolinamide intermediates).

» Aldehyde Toxicity Read-Across: European Chemicals Agency (ECHA). "Registration Dossier
- Pyridine-4-carbaldehyde." (Used for H317/H315 classification).

o Chemical Safety Principles: National Research Council. "Prudent Practices in the
Laboratory: Handling and Management of Chemical Hazards." National Academies Press,
2011.

o Specific Synthesis Route: Patent US20110152246A1. "Method for producing 4-formyl-N-
methylpyridine-2-carboxamide via MnO2 oxidation."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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methylpicolinamide]. BenchChem, [2026]. [Online PDF]. Available at:
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architecture-4-formyl-n-methylpicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8468996?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/sds/aldrich/131490?userType=undefined
https://www.benchchem.com/product/b8468996/docs#technical-safety-handling-architecture-4-formyl-n-methylpicolinamide
https://www.benchchem.com/product/b8468996/docs#technical-safety-handling-architecture-4-formyl-n-methylpicolinamide
https://www.benchchem.com/product/b8468996/docs#technical-safety-handling-architecture-4-formyl-n-methylpicolinamide
https://www.benchchem.com/product/b8468996/docs#technical-safety-handling-architecture-4-formyl-n-methylpicolinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8468996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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